4-bromo-2,5-dimethyl-N-quinolin-8-ylbenzenesulfonamide

• IUPAC Name: 4-bromo-2,5-dimethyl-N-quinolin-8-ylbenzenesulfonamide
• InChI: InChI=1S/C17H15BrN2O2S/c1-11-10-16(12(2)9-14(11)18)23(21,22)20-15-7-3-5-13-6-4-8-19-17(13)15/h3-10,20H,1-2H3
• InChI Key: ZUXHZROVWQSQFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)C)S(=O)(=O)NC2=CC=CC3=C2N=CC=C3
• Molecular Formula: C17H15BrN2O2S
• Molecular Weight: 391.3 g/mol

Description

The compound is a derivative of quinoline, which is a heterocyclic aromatic organic compound. Quinolines are known for their wide range of applications in medicinal chemistry and drug discovery.

Molecular Structure Analysis

The molecular structure of quinoline derivatives generally consists of a benzene ring fused to a pyridine ring. In the case of “4-bromo-2,5-dimethyl-N-quinolin-8-ylbenzenesulfonamide”, there would be additional functional groups attached to the quinoline core.

Chemical Reactions Analysis

Quinoline and its derivatives are known to undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, oxidations, reductions, and complexation reactions.

Mechanism of Action

The mechanism of action of quinoline derivatives can vary widely depending on the specific compound and its intended use. Many quinoline derivatives are used as antimalarial drugs, where they interfere with the heme detoxification process in the malaria parasite.

Future Directions

The future directions for research on “4-bromo-2,5-dimethyl-N-quinolin-8-ylbenzenesulfonamide” would likely depend on its potential applications. Given the wide range of uses for quinoline derivatives, there could be many possible avenues for further study.